Cas no 1268064-28-3 (1-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 1-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 1268064-28-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5158514
• Update Time: 2025-06-07

1-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 1-Isopropyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile

• Inchi： 1S/C10H12N2O/c1-7(2)12-5-4-8(3)9(6-11)10(12)13/h4-5,7H,1-3H3
• InChI Key： MWHNPTIATURVEM-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C)C=CN1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 1
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 1-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

Introduction to 1-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 1268064-28-3)

1-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1268064-28-3, belongs to the dihydropyridine class, which is well-known for its diverse applications in drug development. The structural features of this molecule, including its isopropyl and methyl substituents, as well as the presence of a carbonitrile group, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of 1-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile have been subjects of extensive research due to its promising pharmacological profile. Dihydropyridines are particularly interesting because they exhibit a wide range of biological effects, making them valuable scaffolds for the development of new therapeutic agents. The carbonitrile moiety in this compound adds an additional layer of functionality, which can be exploited for modulating biological pathways.

Recent studies have highlighted the potential of dihydropyridine derivatives in addressing various therapeutic challenges. For instance, modifications in the isopropyl and methyl positions can significantly influence the compound's bioavailability and target specificity. The 1,2-dihydropyridine core is known for its ability to interact with biological targets such as enzymes and receptors, which is crucial for drug design. The incorporation of a carbonitrile group enhances the compound's reactivity, allowing for further derivatization and optimization.

In the context of modern drug discovery, 1-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile represents a promising candidate for further investigation. Researchers are exploring its potential in several therapeutic areas, including cardiovascular diseases, neurological disorders, and anti-inflammatory applications. The structural flexibility of this molecule allows chemists to tailor its properties for specific biological targets, making it a versatile tool in medicinal chemistry.

The chemical synthesis of 1-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as catalytic hydrogenation and nucleophilic substitution play crucial roles in constructing the desired framework. The presence of the carbonitrile group necessitates careful handling to prevent unwanted side reactions, underscoring the importance of optimized synthetic protocols.

From a pharmacological perspective, the biological activity of 1-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is influenced by its ability to interact with biological macromolecules. Computational modeling and molecular docking studies have been instrumental in understanding its mechanism of action. These studies suggest that the compound may exert its effects by modulating key signaling pathways relevant to human health and disease. The isopropyl and methyl substituents are thought to play a role in determining its binding affinity and selectivity.

The potential therapeutic applications of this compound are broad and exciting. In cardiovascular research, dihydropyridines are well-established for their vasodilatory effects. The unique structural features of 1-Isopropyl-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile may enable it to address unmet needs in this area by offering improved efficacy or reduced side effects compared to existing treatments. Additionally, its anti-inflammatory properties make it a candidate for developing novel therapeutics targeting chronic inflammatory conditions.

As research progresses, the understanding of how structural modifications affect biological activity will continue to evolve. The case of 1-isopropyl–4-methyl–2–oxo–1–2–dihydro–pyridine–3–carbonitrile (CAS No 1268064–28–3) exemplifies how fine-tuning molecular architecture can lead to significant advancements in drug development. Future studies will likely focus on optimizing synthetic routes and exploring new derivatives with enhanced pharmacological profiles.

The integration of computational chemistry with experimental techniques has accelerated the discovery process significantly. High-throughput screening methods combined with machine learning algorithms enable researchers to rapidly identify promising candidates like 1-isopropyl–4-methyl–2–oxo–1–2–dihydro–pyridine–3–carbonitrile (CAS No 1268064–28–3) for further validation. This interdisciplinary approach is essential for translating laboratory findings into tangible therapeutic benefits.

In conclusion, 1-isopropyl–4-methyl–2–oxo–1--dihydro--pyridine--3--carbonitrile (CAS No 1268064--28--3) stands out as a significant compound in pharmaceutical chemistry due to its structural complexity and potential biological activities. Its unique combination of functional groups offers opportunities for designing innovative drugs targeting various diseases. As research continues to uncover new insights into its properties, this molecule is poised to make meaningful contributions to human health.